Cas no 62646-37-1 (4-methoxy-N'-(phenylsulfonyl)benzenesulfonohydrazide)
62646-37-1 structure
Product Name:4-methoxy-N'-(phenylsulfonyl)benzenesulfonohydrazide
CAS No:62646-37-1
MF:C13H14N2O5S2
MW:342.390660762787
CID:1638862
PubChem ID:3046724
Update Time:2025-04-21
4-methoxy-N'-(phenylsulfonyl)benzenesulfonohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-N'-(phenylsulfonyl)benzenesulfonohydrazide
- N'-(benzenesulfonyl)-4-methoxybenzenesulfonohydrazide
- SCHEMBL8827169
- N'-(Benzenesulfonyl)-4-methoxybenzene-1-sulfonohydrazide
- 4-Methoxy-2-(phenylsulfonyl)benzenesulfonic acid hydrazide
- BRN 2708672
- Benzenesulfonic acid, 4-methoxy-2-(phenylsulfonyl)-, hydrazide
- 62646-37-1
- DTXSID70978207
-
- Inchi: 1S/C13H14N2O5S2/c1-20-11-7-9-13(10-8-11)22(18,19)15-14-21(16,17)12-5-3-2-4-6-12/h2-10,14-15H,1H3
- InChI Key: AABRBTYEOGHULF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(NNS(C1C=CC=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 342.03452
- Monoisotopic Mass: 342.034413
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118
- XLogP3: 1.7
Experimental Properties
- Density: 1.411
- Boiling Point: 523.4°C at 760 mmHg
- Flash Point: 270.4°C
- Refractive Index: 1.598
- PSA: 101.57
4-methoxy-N'-(phenylsulfonyl)benzenesulfonohydrazide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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